molecular formula C12H11N3O3 B1181576 2-Oxotetrahydroquinoline-6-carboxylic acid CAS No. 1259224-05-9

2-Oxotetrahydroquinoline-6-carboxylic acid

Cat. No. B1181576
CAS RN: 1259224-05-9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxotetrahydroquinoline-6-carboxylic acid is a chemical compound that falls under the category of carboxylic acids . Carboxylic acids are organic compounds which incorporate a carboxyl functional group, CO2H .


Synthesis Analysis

The synthesis of carboxylic acid derivatives like 2-Oxotetrahydroquinoline-6-carboxylic acid has seen rapid development in recent years . The retrosynthetic strategies and their impact on the synthesis of natural products have been discussed in detail .


Molecular Structure Analysis

The molecular formula of 2-Oxotetrahydroquinoline-6-carboxylic acid is C10H11NO3 . The carbon and oxygen in the carbonyl are both sp2 hybridized which give a carbonyl group a basic trigonal shape .


Chemical Reactions Analysis

Carboxylic acids like 2-Oxotetrahydroquinoline-6-carboxylic acid can undergo a variety of reactions. They can react with Thionyl Chloride (SOCl2) to form acid chlorides. They can also react with alcohols to form esters in a process called Fischer esterification .

Mechanism of Action

The mechanism of action for the reactions of carboxylic acids involves nucleophilic attack by the hydride anion . This mechanism is applicable for both LiAlH4 and NaBH4 reductions .

Future Directions

The future directions for carboxylic acid derivatives like 2-Oxotetrahydroquinoline-6-carboxylic acid could involve their use in the hydrogenation process . They could also be used in the synthesis of new chemical entities in medicinal chemistry .

properties

IUPAC Name

2-oxo-3,4,4a,8a-tetrahydro-1H-quinoline-6-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO3/c12-9-4-2-6-5-7(10(13)14)1-3-8(6)11-9/h1,3,5-6,8H,2,4H2,(H,11,12)(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZGLKLXCBVCQHP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)NC2C1C=C(C=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801194199
Record name 6-Quinolinecarboxylic acid, 1,2,3,4,4a,8a-hexahydro-2-oxo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801194199
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

193.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxotetrahydroquinoline-6-carboxylic acid

CAS RN

1259224-05-9
Record name 6-Quinolinecarboxylic acid, 1,2,3,4,4a,8a-hexahydro-2-oxo-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1259224-05-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Quinolinecarboxylic acid, 1,2,3,4,4a,8a-hexahydro-2-oxo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801194199
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.